Cas no 2229428-61-7 (methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate
• CAS No: 2229428-61-7
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 5807932
• PubChem ID: 165637707
• Update Time: 2025-06-08

methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate
• EN300-1978872
• 2229428-61-7

• Inchi： 1S/C9H8ClNO5/c1-16-9(13)8(12)7-5(10)3-2-4-6(7)11(14)15/h2-4,8,12H,1H3
• InChI Key： UOUQZQNBVFRZGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0091000g/mol
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate

Introduction to Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate (CAS No. 2229428-61-7)

Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate, identified by its CAS number 2229428-61-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and nitro substituents in its aromatic ring makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The chemical structure of Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate consists of a phenyl ring substituted with a chloro group at the 2-position and a nitro group at the 6-position, coupled with a hydroxyacetic acid moiety esterified with methyl. This configuration allows for diverse chemical reactions, making it a valuable building block in organic synthesis. The compound's solubility and stability under various conditions further enhance its utility in synthetic pathways.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate has been explored as a precursor in the synthesis of molecules that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be harnessed to develop prodrugs that release active species in vivo.

One of the most compelling aspects of Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the phenyl ring with electron-withdrawing groups like the chloro and nitro substituents, researchers can fine-tune the electronic properties of the molecule, enhancing its binding affinity to kinase active sites. This has led to several promising candidates being investigated in preclinical studies.

The synthesis of Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The chlorination and nitration steps are critical and require careful control of reaction conditions to ensure high yield and purity. Advanced catalytic methods have also been employed to improve efficiency and reduce environmental impact. These advancements reflect the broader trend towards sustainable chemistry practices in the pharmaceutical industry.

Evaluation of Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate's biological activity has revealed intriguing results. In vitro studies have demonstrated its potential as an inhibitor of several kinases, including those overexpressed in tumor cells. Additionally, its interaction with other biological targets has been explored, suggesting multifunctional therapeutic applications. These findings are particularly exciting as they open up new avenues for drug discovery.

The pharmacokinetic properties of derivatives synthesized from Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate are also under investigation. Researchers are focusing on optimizing bioavailability and metabolic stability to enhance therapeutic efficacy. Techniques such as computational modeling and high-throughput screening are being utilized to identify lead compounds with favorable pharmacokinetic profiles.

The future prospects for Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate are promising, with ongoing research aimed at expanding its utility in medicinal chemistry. Collaborative efforts between academia and industry are expected to yield novel drug candidates that address unmet medical needs. As our understanding of biological systems continues to evolve, compounds like Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate will remain indispensable tools in the quest for effective treatments.

In conclusion, Methyl 2-(2-chloro-6-nitrophenyl)-2-hydroxyacetate(CAS No. 2229428-61-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. With continued research and development, this compound is poised to contribute to the discovery of new therapeutic agents that improve human health.